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Compound of Interest

Compound Name: Boc-Val-Arg-AMC

Cat. No.: B15552571 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Boc-Val-Arg-AMC is not readily

available in public domains. This guide leverages data from the closely related and frequently

cited analog, Boc-Val-Pro-Arg-AMC, to provide a detailed overview of its safety, handling, and

application. Researchers should always consult the specific SDS provided by their supplier for

the exact compound in use.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing in-depth information on the fluorogenic peptide substrate commonly

used in the study of proteases.

Core Compound Information
Boc-Val-Arg-AMC is a synthetic peptide substrate used for the sensitive detection of certain

protease activities. The N-terminal Boc (tert-butyloxycarbonyl) group is a protecting group, and

the C-terminal AMC (7-amino-4-methylcoumarin) is a fluorophore. Upon enzymatic cleavage of

the amide bond between Arginine and AMC, the free AMC fluoresces, providing a measurable

signal proportional to enzyme activity. Due to the prevalence of data for its analog, this guide

will focus on Boc-Val-Pro-Arg-AMC.

Safety and Handling
While a specific, downloadable Safety Data Sheet for Boc-Val-Arg-AMC is not widely

available, information for the similar compound Boc-Val-Pro-Arg-AMC provides essential safety

guidance.
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Hazard Identification
Based on available data for Boc-Val-Pro-Arg-AMC, the compound is classified with the

following hazard statements:

H303: May be harmful if swallowed.

H313: May be harmful in contact with skin.

H333: May be harmful if inhaled.

The corresponding R-phrases are:

R20: Harmful by inhalation.

R21: Harmful in contact with skin.

R22: Harmful if swallowed.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be employed when handling this compound, including:

Safety glasses or goggles

Lab coat

Gloves (e.g., nitrile)

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound.

Long-term storage: -20°C to -80°C.

Short-term storage of stock solutions: -20°C for up to one month, or -80°C for up to six

months.

Protect from light and moisture.
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Avoid repeated freeze-thaw cycles.

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for Boc-Val-Pro-Arg-AMC.

Property Value

Molecular Weight 741.75 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO

Purity ≥98% (HPLC)

Spectroscopic Property Wavelength (nm)

Excitation Wavelength 341 - 380 nm

Emission Wavelength 441 - 460 nm

Experimental Protocols
Boc-Val-Pro-Arg-AMC is a versatile substrate for various proteases. Below are generalized

protocols for its use in enzyme assays.

Preparation of Stock and Working Solutions
Stock Solution (10 mM):

Weigh out 1 mg of Boc-Val-Pro-Arg-AMC powder.

Dissolve in 135 µL of DMSO.

Aliquot and store at -20°C or -80°C.

Working Solution:
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Dilute the stock solution to the desired final concentration in an appropriate assay buffer

(e.g., 50 mM Tris-HCl, pH 8.0).

Prepare fresh before each experiment and protect from light.

General Enzyme Activity Assay
This protocol provides a framework for measuring the activity of a trypsin-like serine protease.

Enzyme Preparation: Prepare a diluted solution of the enzyme of interest in the assay buffer.

Reaction Initiation: In a microplate well, combine the diluted enzyme with the Boc-Val-Pro-

Arg-AMC working solution.

Incubation: Incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C or

55°C) for a defined period (e.g., 10-60 minutes).

Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader

with excitation at ~360-380 nm and emission at ~440-460 nm.

(Optional) Reaction Termination: The reaction can be stopped by adding a stopping agent,

such as a mixture of methanol, n-butanol, and distilled water (35:30:35, v/v/v).[1]

Visualizations
Signaling Pathway: Protease-Mediated Cleavage
The following diagram illustrates the basic mechanism of action for a fluorogenic substrate like

Boc-Val-Arg-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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